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Compound of Interest

Compound Name:
2,2',3,3',4,5',6'-

Heptachlorobiphenyl

CAS No.: 52663-70-4

Cat. No.: B1582918 Get Quote

Subject: Advanced Contamination Control for
Polychlorinated Biphenyl (PCB) Sampling
Introduction: The Picogram Challenge
Welcome to the technical support center. If you are reading this, you are likely preparing for a

campaign involving EPA Method 1668C (congener-specific analysis) or EPA Method 8082A

(Aroclors).

The Core Problem: PCBs are ubiquitous legacy pollutants. They exist in paints, sealants, dust,

and even the "clean" equipment you purchase. When targeting trace levels (picograms/liter or

ng/kg), a single fingerprint or a plastic bag can invalidate an entire dataset.

This guide replaces generic advice with field-proven, causality-based protocols to ensure your

data stands up to regulatory scrutiny.

Part 1: Pre-Sampling Preparation (The "Clean"
Mindset)
Q: What materials are strictly prohibited in my sampling
kit?
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A: You must treat all soft plastics and paper products as potential PCB sources until proven

otherwise.

Causality: Many plastics contain plasticizers (phthalates) that interfere with GC-MS analysis,

and recycled paper products often contain trace PCBs from the bleaching process or recycled

carbonless copy paper.

Material Category
Strictly Prohibited (High
Risk)

Approved (Low Risk)

Containers
LDPE/HDPE bottles, Ziploc®

bags, Paper bags

Amber Glass (pre-cleaned,

certified), Teflon (PTFE) lined

caps

Tubing Tygon, Latex, Silicone, PVC Teflon (PTFE), FEP

Gloves Latex (powdered), Vinyl
Nitrile (Powder-free, medical

grade)

Sealants
Parafilm, Duct tape, Masking

tape

Aluminum Foil (solvent-rinsed,

dull side in)

Tools Painted tools, Plastic scoops
Stainless Steel, Anodized

Aluminum, Ceramic

Q: How do I prepare "Field Blanks" that actually validate
my process?
A: A field blank is not just a bottle of water you carry around. It is a process simulator.

Protocol:

Transport: Carry the blank media (e.g., reagent-grade water or hexane-soaked gauze) to the

site in the same cooler as samples.

Exposure: Open the blank container at the sampling location for the exact duration it takes to

collect a real sample.
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Simulation: If you use a bailer or scoop for the sample, pour the blank water through a

decontaminated spare bailer into the blank bottle. This captures "equipment + air + handling"

contamination.

Part 2: Decontamination Protocols
Q: What is the "Double Wash/Rinse" method required by
EPA?
A: For sampling equipment (scoops, drills, bowls), a simple soap wash is insufficient. PCBs are

hydrophobic and sticky. You must use a solvent train that moves from polar to non-polar to

remove residues.

The Decontamination Workflow Below is the logic flow for decontaminating field equipment to

EPA Method 1668C standards.
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Start: Dirty Equipment

1. Physical Removal
(Scrub visible dirt/oil)

2. Detergent Wash
(Alconox/Liquinox + Tap Water)

Scrub

3. DI Water Rinse
(Thorough flush)

Remove Soap

4. Solvent Rinse 1: Acetone
(Removes water/polar organics)

Desiccate Surface

5. Solvent Rinse 2: Hexane
(Removes PCBs/non-polar organics)

Target PCBs

6. Air Dry
(In dust-free area, on Al-foil)

Evaporate Solvent

7. Wrap in Al-Foil
(Dull side touching equipment)

Ready for Field

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1582918?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: The "Double Wash/Rinse" decontamination sequence. Note that Acetone is used first

to remove water, allowing the Hexane to effectively dissolve hydrophobic PCBs.

Part 3: On-Site Sampling Execution
Q: How do I sample concrete or wood without cross-
contaminating layers?
A: Porous surfaces act like a sponge. Drilling generates heat, which can volatilize PCBs.

Troubleshooting Protocol:

Drill Selection: Use an impact hammer drill with a carbide-tipped bit.

The "Clean-Out" Rule:

Drill to depth A (e.g., 0–0.5 inches).[1] Collect powder.

STOP. Vacuum the hole with a HEPA vacuum (dedicated for hazardous waste).

Change Bit: Insert a new, decontaminated bit before drilling to depth B (0.5–1.0 inches).

Why? Using the same bit drags surface contamination down into the core, creating a false

positive for deep penetration.

Q: I am doing wipe sampling. Why does the solvent
matter?
A: The solvent must match the target analyte's solubility and the surface type.

Standard: Hexane is standard for PCBs (highly soluble).

Issue: On wet surfaces, Hexane floats and fails to pick up the sample.

Solution: Use a mixture (e.g., 1:1 Acetone:Hexane) if the surface is damp, or dry the surface

with a sterile gauze (discarded) before wiping with Hexane.
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Critical Technique (The "S" Pattern): Do not scrub back and forth. Wipe in a single "S" curve

over the 100 cm² template. Fold the gauze (contaminated side in). Wipe again at a 90° angle.

This traps the PCBs inside the gauze rather than smearing them around.

Part 4: Troubleshooting & QA/QC
Q: My equipment blank showed a PCB hit. Is my data
ruined?
A: Not necessarily, but you must perform a Root Cause Analysis (RCA).

QC Failure Decision Logic Use this tree to determine if you need to re-sample.

Equipment Blank > Detection Limit?

Is Blank Conc. > 10% of Sample Conc.?

Yes

Data Probable Valid
(Flag as 'B' qualifier)

No (Sample is much higher)

Data Suspect
(Potential Cross-Contamination)

Yes (Blank is significant)

Check Source:
1. Solvent Lot?
2. Glove Brand?
3. Atmos. Dust?

Click to download full resolution via product page

Figure 2: Decision logic for handling contaminated blanks. If the sample concentration is high

(>10x blank), the blank contamination may be negligible.
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Q: Why are my "Total PCB" numbers different from my
"Congener" numbers?
A: This is a common confusion between Aroclor analysis (Method 8082) and Congener

analysis (Method 1668).

Aroclor: Estimates PCBs based on industrial mixture patterns (e.g., Aroclor 1254). If the

PCBs have weathered (evaporated or degraded), the pattern changes, and the estimate

becomes inaccurate.

Congener: Measures individual molecules. It is the absolute truth but requires stricter

contamination control.

Tip: If your Congener sum is significantly higher than your Aroclor sum, you likely have "non-

Aroclor" PCBs (e.g., from pigment manufacturing) or weathered mixtures that the Aroclor

method missed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.epa.gov/sites/default/files/2015-08/documents/484692.pdf
https://www.epa.gov/sites/default/files/2015-09/documents/method_1668c_2010.pdf
https://amptius.com/epa-method-1668c-instrumentation-guide/
https://dec.vermont.gov/sites/dec/files/wmp/Sites/PCB_building_materials_sampling_final_20230713.pdf
https://www.epa.gov/pcbs/standard-operating-procedure-sampling-porous-surfaces-polychlorinated-biphenyls-pcbs
https://anrweb.vt.gov/DEC/IronPIG/DownloadFile.aspx?DID=180061&DVID=0
https://dem.ri.gov/sites/g/files/xkgbur861/files/pubs/sops/wmsr2006.pdf
https://www.benchchem.com/product/b1582918#minimizing-contamination-during-pcb-sample-collection
https://www.benchchem.com/product/b1582918#minimizing-contamination-during-pcb-sample-collection
https://www.benchchem.com/product/b1582918#minimizing-contamination-during-pcb-sample-collection
https://www.benchchem.com/product/b1582918#minimizing-contamination-during-pcb-sample-collection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

